Cas no 2097920-15-3 (3-(2,3-dihydro-1-benzofuran-5-yl)-N-(2-methoxyphenyl)pyrrolidine-1-carboxamide)

• Product Name: 3-(2,3-dihydro-1-benzofuran-5-yl)-N-(2-methoxyphenyl)pyrrolidine-1-carboxamide
• CAS No: 2097920-15-3
• MF: C₂₀H₂₂N₂O₃
• MW: 338.400285243988
• CID: 6360608
• PubChem ID: 126855244
• Update Time: 2025-10-28

3-(2,3-dihydro-1-benzofuran-5-yl)-N-(2-methoxyphenyl)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1-benzofuran-5-yl)-N-(2-methoxyphenyl)pyrrolidine-1-carboxamide
• AKOS032467281
• F6553-1201
• 2097920-15-3

• Inchi： 1S/C20H22N2O3/c1-24-19-5-3-2-4-17(19)21-20(23)22-10-8-16(13-22)14-6-7-18-15(12-14)9-11-25-18/h2-7,12,16H,8-11,13H2,1H3,(H,21,23)
• InChI Key： QFKCXEKHLHOWIS-UHFFFAOYSA-N
• SMILES： O1CCC2=C1C=CC(=C2)C1CN(C(NC2C=CC=CC=2OC)=O)CC1

Computed Properties

• Exact Mass: 338.16304257g/mol
• Monoisotopic Mass: 338.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.8Ų

Additional information on 3-(2,3-dihydro-1-benzofuran-5-yl)-N-(2-methoxyphenyl)pyrrolidine-1-carboxamide

Introduction to 3-(2,3-dihydro-1-benzofuran-5-yl)-N-(2-methoxyphenyl)pyrrolidine-1-carboxamide (CAS No. 2097920-15-3)

3-(2,3-dihydro-1-benzofuran-5-yl)-N-(2-methoxyphenyl)pyrrolidine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2097920-15-3, belongs to a class of molecules that exhibit promise in various therapeutic applications. The presence of a benzofuran moiety and a pyrrolidine ring system in its structure suggests a rich chemical diversity that can be exploited for drug discovery and development.

The molecular framework of 3-(2,3-dihydro-1-benzofuran-5-yl)-N-(2-methoxyphenyl)pyrrolidine-1-carboxamide incorporates several key pharmacophoric elements. The benzofuran component is known for its role in various bioactive natural products and synthetic drugs, often contributing to interactions with biological targets such as enzymes and receptors. The pyrrolidine ring, on the other hand, is a common scaffold in medicinal chemistry, frequently found in drugs with neurological and cardiovascular effects. The combination of these structural motifs makes this compound an intriguing candidate for further investigation.

In recent years, there has been a growing interest in designing molecules that can modulate specific biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The 3-(2,3-dihydro-1-benzofuran-5-yl)-N-(2-methoxyphenyl)pyrrolidine-1-carboxamide structure provides a versatile platform for such modifications. Researchers have been exploring derivatives of this compound to enhance its pharmacological properties, including solubility, bioavailability, and target specificity.

One of the most compelling aspects of this compound is its potential as a precursor for the development of novel therapeutic agents. The benzofuran and pyrrolidine moieties offer multiple sites for chemical modification, allowing chemists to tailor the molecule's characteristics to achieve desired pharmacological effects. For instance, functionalization at the 5-position of the benzofuran ring or the nitrogen atom of the pyrrolidine ring can significantly alter the compound's interaction with biological targets.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The 3-(2,3-dihydro-1-benzofuran-5-yl)-N-(2-methoxyphenyl)pyrrolidine-1-carboxamide molecule has been subjected to detailed computational and experimental analyses to understand how changes in its structure influence its biological activity. These studies have revealed insights into the molecular interactions that govern its efficacy and selectivity.

The pharmaceutical industry has been particularly interested in compounds that exhibit dual or multi-target binding capabilities. The unique architecture of 3-(2,3-dihydro-1-benzofuran-5-yl)-N-(2-methoxyphenyl)pyrrolidine-1-carboxamide suggests that it may be capable of interacting with multiple proteins or enzymes simultaneously. This property could lead to the development of more effective therapies with reduced side effects compared to traditional single-target drugs.

Another area of interest is the synthesis of analogs that can overcome resistance mechanisms associated with existing drugs. For example, modifications at the 2-methoxyphenyl group might enhance binding affinity or reduce metabolic degradation, thereby improving therapeutic outcomes. Such fine-tuning of molecular structures is crucial for addressing challenges like drug resistance and improving patient responses.

The use of advanced computational methods has accelerated the discovery process for compounds like 3-(2,3-dihydro-1-benzofuran-5-yl)-N-(2-methoxyphenyl)pyrrolidine-1-carboxamide. Techniques such as molecular docking and virtual screening allow researchers to predict how different structural modifications will affect biological activity before conducting costly wet-lab experiments. This approach has significantly reduced the time and resources required to identify promising drug candidates.

In conclusion, 3-(2,3-dihydro-1-benzofuran-5-yl)-N-(2-methoxyphenyl)pyrrolidine-1-carboxamide (CAS No. 2097920-15-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts aimed at treating various diseases. As research continues to uncover new therapeutic applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of next-generation medicines.